7-methyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one

• IUPAC Name: 7-methyl-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• InChI: InChI=1S/C7H8N2OS/c1-5-4-6(10)9-2-3-11-7(9)8-5/h4H,2-3H2,1H3
• InChI Key: XVTANWUGQJTFBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2CCSC2=N1
• Molecular Formula: C7H8N2OS
• Molecular Weight: 168.22 g/mol

Description

“7-methyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one” is a chemical compound with the molecular weight of 170.24. It is also known by its CAS Number: 39567-20-9.

Synthesis Analysis

The synthesis of thiazolo[3,2-a]pyrimidines, including 7-methyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one, involves various methods. One of the most widely known methods is based on the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks.

Molecular Structure Analysis

The molecular structure of “7-methyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one” can be represented by the InChI code: 1S/C7H10N2OS/c1-5-4-6(10)9-2-3-11-7(9)8-5/h5H,2-4H2,1H3.

Chemical Reactions Analysis

The chemical properties of thiazolo[3,2-a]pyrimidines, including 7-methyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one, are influenced by their 2-substituted derivatives. These derivatives possess an active methylene group (C2H2) which is considered one of the most attractive centers for functionalization due to its high reactivity toward various electrophilic reagents.

Physical And Chemical Properties Analysis

The compound is a yellow powder. Its IR spectrum is represented by 1696 (C=O), 1527 and 1346 (NO2).

Scientific Research Applications

Synthesis and Chemical Properties

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Crystal Structures

. This research provides valuable insights into the structural characteristics of these compounds, which can be useful in various scientific applications.

Anticancer Applications

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Antibacterial Applications

. This makes them potential candidates for the development of new antibacterial drugs.

Anti-inflammatory Applications

. This suggests that they could be used in the development of new anti-inflammatory medications.

Drug Design and Optimization

. This makes them valuable in the field of drug design and optimization.

Green Chemistry Applications

. This approach aligns with the growing emphasis on sustainable and environmentally friendly practices in scientific research.

Pharmacological Research

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Safety and Hazards

The compound is classified as an irritant. For more detailed safety information, it is recommended to refer to its Material Safety Data Sheet (MSDS).

Mechanism of Action

Target of Action

Thiazolo[3,2-a]pyrimidine derivatives, especially 2-substituted ones, are known to be promising scaffolds for the design of new medicines, including anticancer drugs .

Mode of Action

The thiazolo[3,2-a]pyrimidine moiety can be readily modified by the introduction of new binding sites, which is extremely necessary to optimize the interaction between the ligand and biological target .

Biochemical Pathways

Thiazolo[3,2-a]pyrimidine derivatives have been reported to possess high antitumor, antibacterial, and anti-inflammatory activities .